BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for the Fidas® 200
Fine Dust Measuring System

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fidas-3

Cat. No.: B8104071

For researchers, scientists, and drug development professionals utilizing the Fidas® 200
aerosol spectrometer, ensuring its proper disposal is a critical component of laboratory safety
and environmental responsibility. This guide provides a comprehensive, step-by-step plan for
the decommissioning and disposal of the Fidas® 200 system, aligning with best practices for
handling scientific instrumentation.

The Fidas® 200 series, including the Fidas® 200, 200 E, and 200 S models, is an optical
aerosol spectrometer designed for continuous and simultaneous measurement of fine dust
particles.[1][2][3] A key safety and disposal consideration is that the Fidas® 200 system does
not contain radioactive material or consumables, which simplifies the disposal process.[1] The
primary components for disposal are the electronic and electrical assemblies.

Decommissioning and Disposal Protocol

Adherence to the following procedural steps will ensure the safe and compliant disposal of the
Fidas® 200 instrument.

Step 1: De-energize the System Before commencing any disassembly or disposal
preparations, completely disconnect the Fidas® 200 unit from its power supply. This involves
unplugging the main power cord from the electrical outlet to eliminate any risk of electrical
shock.

Step 2: Disconnect Peripheral Components Systematically disconnect all external and
peripheral components. This includes:
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The sampling head (e.g., Sigma-2)

The sampling tube and drying system (IADS)

Any connected weather station

Data cables (USB, Ethernet, RS232/485)

Optional UMTS antennal4]

Step 3: Assess for Contamination As the user, you are responsible for assessing if the
instrument has been used with or exposed to hazardous materials that could have
contaminated its surfaces or internal components. Although the system itself does not contain
hazardous materials from the manufacturer, its operational use determines its final disposal
classification. If contamination is suspected, consult your institution's environmental health and
safety (EHS) officer for appropriate decontamination procedures before proceeding.

Step 4: Segregate for Electronic Waste Disposal The Fidas® 200 is classified as Waste
Electrical and Electronic Equipment (WEEE).[5][6][7][8] As such, it must not be disposed of in
general municipal waste. The instrument should be segregated and handled in accordance with
local, national, and international regulations for electronic waste.

Step 5: Contact a Certified E-Waste Recycler Arrange for the collection and disposal of the
Fidas® 200 system through a certified and reputable electronic waste recycling company.
These facilities are equipped to properly dismantle the equipment, segregate materials like
plastics and metals, and safely handle the electronic components, such as circuit boards.

Summary of Disposal-Relevant Data

For logistical and compliance purposes, the following table summarizes the key characteristics
of the Fidas® 200 system relevant to its disposal.
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Characteristic

Specification

Citation

Hazardous Components

None from manufacturer (No
radioactive material, no

consumables)

[1]

Waste Classification

Waste Electrical and Electronic
Equipment (WEEE)

(51618l

Primary Components

Controller, Aerosol Sensor,
Sampling Head, Drying
System, Optional Weather
Station

[4]

Power Source

Mains Voltage (to be

disconnected before disposal)

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific

experimental protocols. The disposal procedure itself is the primary protocol.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of the

Fidas® 200 system.
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Caption: Logical workflow for the safe and compliant disposal of the Fidas® 200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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